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Compound of Interest

Compound Name: 2-Bromo-1-iodo-4-nitrobenzene

CAS No.: 7149-14-6

Cat. No.: B1267603

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 2-Bromo-1-iodo-4-nitrobenzene, a versatile building block in organic

synthesis. The information is curated for professionals in chemical research and drug

development, with a focus on delivering precise data and actionable protocols.

Core Chemical Properties
2-Bromo-1-iodo-4-nitrobenzene is a halogenated nitroaromatic compound with the chemical

formula C₆H₃BrINO₂.[1][2] Its structure, featuring a benzene ring substituted with bromo, iodo,

and nitro groups, offers multiple reactive sites for synthetic transformations.

Table 1: General Chemical Properties
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Property Value Reference

Molecular Formula C₆H₃BrINO₂ [1][2]

Molecular Weight 327.90 g/mol [2][3]

CAS Number 7149-14-6 [2][3]

Appearance Solid [2]

Purity Typically ≥97% [2]

Table 2: Computed Physical and Chemical Properties

Property Value Source

XLogP3 3.1 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 1 PubChem

Exact Mass 326.83919 Da PubChem

Monoisotopic Mass 326.83919 Da PubChem

Topological Polar Surface Area 45.8 Å² PubChem

Heavy Atom Count 11 PubChem

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-Bromo-1-iodo-4-
nitrobenzene is not readily available in the reviewed literature, a plausible synthetic route can

be devised based on established methods for analogous compounds, such as the Sandmeyer

reaction. A potential pathway involves the diazotization of 2-bromo-4-nitroaniline followed by

iodination.

Proposed Synthetic Pathway:
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Step 1: Diazotization

Step 2: Iodination (Sandmeyer-type Reaction)

2-Bromo-4-nitroaniline

2-Bromo-4-nitrophenyldiazonium salt

NaNO₂, aq. HCl, 0-5 °C

2-Bromo-4-nitrophenyldiazonium salt

2-Bromo-1-iodo-4-nitrobenzene

KI

Click to download full resolution via product page

Proposed synthesis of 2-Bromo-1-iodo-4-nitrobenzene.

General Experimental Protocol (Hypothetical):

Diazotization:

Dissolve 2-bromo-4-nitroaniline in a mixture of a suitable acid (e.g., aqueous HCl or

H₂SO₄) and water.

Cool the mixture to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, maintaining

the temperature below 5 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1267603/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-bromo-1-iodo-4-nitrobenzene
https://www.benchchem.com/product/b1267603/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-bromo-1-iodo-4-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stir the resulting diazonium salt solution at this temperature for a short period.

Iodination:

In a separate flask, prepare a solution of potassium iodide (KI) in water.

Slowly add the cold diazonium salt solution to the KI solution with vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir until the evolution of

nitrogen gas ceases.

Work-up and Purification:

Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

Wash the organic layer with an aqueous solution of sodium thiosulfate to remove any

residual iodine, followed by a wash with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel or by recrystallization

from an appropriate solvent system.

Reactivity and Applications in Synthesis
The synthetic utility of 2-Bromo-1-iodo-4-nitrobenzene lies in the differential reactivity of its

carbon-halogen bonds. The carbon-iodine bond is more reactive than the carbon-bromine bond

in palladium-catalyzed cross-coupling reactions, allowing for selective functionalization.

Selective Cross-Coupling Reactions:

This compound is an excellent substrate for sequential or regioselective cross-coupling

reactions such as the Suzuki-Miyaura and Sonogashira couplings. The more labile C-I bond

can be selectively coupled, leaving the C-Br bond available for a subsequent transformation.

Sonogashira Coupling: A prime example of its utility is the regioselective Sonogashira coupling

with a terminal alkyne. The reaction preferentially occurs at the iodo-substituted position.
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2-Bromo-1-iodo-4-nitrobenzene

2-Bromo-1-(alkynyl)-4-nitrobenzene

Pd catalyst, Cu(I) co-catalyst, Base

Terminal Alkyne (R-C≡CH)

Click to download full resolution via product page

Regioselective Sonogashira coupling of 2-Bromo-1-iodo-4-nitrobenzene.

Experimental Protocol for a General Sonogashira Coupling:

Reaction Setup:

To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-Bromo-
1-iodo-4-nitrobenzene (1.0 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂; 1-

5 mol%), and a copper(I) co-catalyst (e.g., CuI; 2-10 mol%).

Add a suitable anhydrous and degassed solvent (e.g., THF or DMF).

Addition of Reagents:

Add a base, typically an amine such as triethylamine (Et₃N) or diisopropylethylamine

(DIPEA), which can also serve as a co-solvent.

Add the terminal alkyne (1.1-1.5 eq.).

Reaction and Monitoring:

Stir the reaction mixture at room temperature or with gentle heating.

Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up and Purification:
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Upon completion, dilute the reaction mixture with an appropriate solvent and filter through

a pad of celite.

Wash the filtrate with saturated aqueous ammonium chloride and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the product by column chromatography on silica gel.

Spectroscopic Data
Spectroscopic data is crucial for the characterization of 2-Bromo-1-iodo-4-nitrobenzene.

While a complete set of experimental spectra is not widely published, ¹H NMR data is available.

[4]

Table 3: Spectroscopic Data

Technique Data Reference

¹H NMR Available [4]

¹³C NMR Data not readily available

IR Data not readily available

Mass Spectrometry Data not readily available

Safety and Handling
2-Bromo-1-iodo-4-nitrobenzene is a hazardous substance and should be handled with

appropriate safety precautions in a well-ventilated fume hood.

GHS Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H332: Harmful if inhaled.[3]

H335: May cause respiratory irritation.[3]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid inhalation of dust and vapors.

Prevent contact with skin and eyes.

In case of accidental exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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